5-Amino-3-(benzyloxy)-1-methyl-1H-pyrazole

• IUPAC Name: 2-methyl-5-phenylmethoxypyrazol-3-amine
• InChI: InChI=1S/C11H13N3O/c1-14-10(12)7-11(13-14)15-8-9-5-3-2-4-6-9/h2-7H,8,12H2,1H3
• InChI Key: WFJGJKZMJIADCN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)OCC2=CC=CC=C2)N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the three-dimensional arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It may include information about its reactivity, the products it forms, and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This includes information about the compound’s melting point, boiling point, solubility, stability, and other physical and chemical properties.

Scientific Research Applications

5-Amino-3-(benzyloxy)-1-methyl-1H-pyrazole has been used in the synthesis of various organic compounds, such as carboxylic acids, amides, esters, and thiols. It has also been used as a ligand in coordination chemistry, as a catalyst in organic synthesis, and as a reagent in the synthesis of pharmaceuticals. Furthermore, it has been used in the synthesis of polymers, and its potential as a therapeutic agent has been studied.

Mechanism of Action

Target of Action

It’s known that aminopyrazoles are advantageous frameworks able to provide useful ligands for receptors or enzymes, such as p38mapk, and different kinases, cox and others, as well as targets important for bacterial and virus infections .

Mode of Action

It’s known that aminopyrazoles can interact with their targets, leading to changes in the function of these targets .

Biochemical Pathways

Aminopyrazoles are known to affect various biochemical pathways depending on their specific targets .

Result of Action

The effects would depend on the specific targets of the compound and how it interacts with these targets .

Advantages and Limitations for Lab Experiments

The advantages of using 5-Amino-3-(benzyloxy)-1-methyl-1H-pyrazole in lab experiments include its low cost, its ability to form complexes with metal ions, and its ability to act as a catalyst in organic synthesis. Its main limitation is that its mechanism of action is not yet fully understood, making it difficult to predict its effects on biochemical and physiological processes.

Future Directions

For research on 5-Amino-3-(benzyloxy)-1-methyl-1H-pyrazole include further studies on its mechanism of action, its effects on biochemical and physiological processes, and its potential as a therapeutic agent. In addition, research should be conducted to explore its potential applications in the synthesis of other organic compounds and polymers. Finally, further studies should be conducted to explore its potential as an antimicrobial and anti-inflammatory agent.

Synthesis Methods

5-Amino-3-(benzyloxy)-1-methyl-1H-pyrazole can be synthesized by a variety of methods, including the reaction of 1,3-dibromopropane with 5-amino-3-methoxy-1-methyl-1H-pyrazole in the presence of a base such as sodium hydroxide. Other methods include the reaction of 5-amino-3-methoxy-1-methyl-1H-pyrazole with benzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or environmental impact. It would also include appropriate safety precautions for handling and storage.